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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and applications of Sulfo-cyanine5.5 amine potassium salt, a fluorescent dye widely utilized
in biological and biomedical research. Detailed experimental protocols for its use in
bioconjugation are also presented to assist researchers in its practical application.

Core Molecular Structure and Properties

Sulfo-cyanine5.5 amine potassium salt is a water-soluble, far-red fluorescent dye belonging
to the cyanine family. Its structure is characterized by a polymethine chain linking two
indolenine rings. The presence of four sulfonate groups imparts high hydrophilicity, making it
particularly suitable for labeling biological molecules in aqueous environments.[1][2] A key
feature of this molecule is its terminal primary amine group, which is separated from the
fluorophore by a linker arm, facilitating its conjugation to various molecules.[1]

The chemical and physical properties of Sulfo-cyanine5.5 amine potassium salt are
summarized in the table below.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15556736#bc-rfq
https://www.benchchem.com/product/b15556736/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-sulfo-cyanine5-5-amine-potassium-salt
https://www.benchchem.com/product/b15556736/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-sulfo-cyanine5-5-amine-potassium-salt
https://www.lumiprobe.com/p/sulfo-cy55-amine
https://www.lumiprobe.com/p/sulfo-cy55-nhs-ester
https://www.lumiprobe.com/p/sulfo-cy55-amine
https://www.benchchem.com/product/b15556736/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-sulfo-cyanine5-5-amine-potassium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Appearance Dark blue solid [3]
Molecular Formula C46H54K2N401354 [3]
Molecular Weight 1077.41 g/mol [3]
CAS Number 2183440-46-0 [3]
Solubility Good in water, DMF, and 3]
DMSO
Storage Conditions -20°C in the dark, desiccated [3]
Purity (HPLC-MS) > 95% [3]

Spectral Characteristics

Sulfo-cyanine5.5 is a bright fluorescent label in the far-red region of the spectrum, which is
advantageous for minimizing background fluorescence from biological samples.[1]

Spectral Property Wavelength (nm) Reference

Excitation Maximum
~675 nm [4]
(Absorbance)

Emission Maximum ~694 nm [4]

Bioconjugation and Applications

The primary amine group on Sulfo-cyanine5.5 amine allows for its covalent attachment to other
molecules. This process, known as bioconjugation, is fundamental to its use as a fluorescent
label. The amine group can be coupled with various electrophilic groups, such as activated
esters (e.g., NHS esters), to form stable amide bonds.[1][2] This dye is extensively used in a
variety of research applications.[4]

Common Applications:

e Fluorescence Microscopy: High-contrast imaging of cells and tissues.[4]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-57aa230f4a.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-57aa230f4a.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-57aa230f4a.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-57aa230f4a.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-57aa230f4a.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-57aa230f4a.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-57aa230f4a.pdf
https://www.lumiprobe.com/p/sulfo-cy55-amine
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-bf1a1accb6.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-bf1a1accb6.pdf
https://www.lumiprobe.com/p/sulfo-cy55-amine
https://www.lumiprobe.com/p/sulfo-cy55-nhs-ester
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-bf1a1accb6.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-bf1a1accb6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Flow Cytometry: Cell sorting and analysis.[4]

« In Vivo Imaging: Deep tissue imaging with reduced background noise.[4]

» Bioconjugation: Labeling of proteins, antibodies, and nucleic acids.[4]

Below is a diagram illustrating the general principle of labeling a protein with an amine-reactive
dye.
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General Workflow for Protein Labeling

Sulfo-cyanine5.5 Target Protein

(Amine-Reactive Form, e.g., NHS Ester) (with primary amines, e.g., Lysine)

Conjugation Reaction
(pH 8.0-9.0)

Purification
(e.g., Gel Filtration)

Fluorescently Labeled Protein
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Protein Labeling and Purification Workflow

Preparation
Prepare Protein Solution Prepare Dye Stock Solution
(2-10 mg/mL in PBS, pH 8.5) (10 mM in DMSO)
/

Reaction //

Mix Dye and Protein
(e.g., 10:1 molar ratio)

:

Incubate
(30-60 min, RT, dark)

Purification

Apply to Gel Filtration Column
(e.q., Sephadex G-25)

Elute with PBS

Collect Labeled Protein Fractions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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